Cas no 83782-89-2 (6-Chloro-2-hydroxymethylpyridine hydrochloride)

• Product Name: 6-Chloro-2-hydroxymethylpyridine hydrochloride
• CAS No: 83782-89-2
• MF: C₆H₇Cl₂NO
• MW: 180.031879663467
• MDL: MFCD08690070
• CID: 95080
• PubChem ID: 13052900
• Update Time: 2025-11-02

6-Chloro-2-hydroxymethylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-hydroxymethylpyridine hydrochloride
• (6-chloropyridin-2-yl)methanol,hydrochloride
• 2-Pyridinemethanol, 6-chloro-, hydrochloride
• 6-Chloro-2-(hydroxymethyl)pyridine Hydrochloride
• 6-Chloro-2-hydroxymethylpyridine HCl
• 6-CHLORO-2-HYDROXYMETHYL PYRIDINE HYDROCHLORIDE
• 2-Pyridinemethanol, 6-chloro-, hydrochloride (6CI, 9CI)
• 2-(Hydroxymethyl)-6-chloropyridine hydrochloride
• (6-chloropyridin-2-yl)methanol;hydrochloride
• 6-Chloro-2-hydroxymethyl pyridine, HCl
• (6-chloropyridin-2-yl)methanol hydrochloride;6-CHLORO-2-HYDROXYMETHYLPYRIDINEHCL
• J-501671
• 6-CHLORO-2-HYDROXYMETHYLPYRIDINEHCL
• DS-0649
• SB52394
• (6-chloropyridin-2-yl)methanol hydrochloride
• 6-(chloropyridin-2-yl)methanol hydrochloride
• SY007659
• AMY31347
• 83782-89-2
• (6-Chloropyridin-2-yl)methanol--hydrogen chloride (1/1)
• CL0095
• CS-W003547
• MFCD08690070
• FT-0650471
• DTXSID60516571
• (6-chloropyridin-2-yl) methanol hydrochloride
• AC-7513
• AKOS005257864
• KXN8XCG5Y4
• 2-Pyridinemethanol, 6-chloro-, hydrochloride (1:1)

• MDL： MFCD08690070
• Inchi： 1S/C6H6ClNO.ClH/c7-6-3-1-2-5(4-9)8-6;/h1-3,9H,4H2;1H
• InChI Key： UWYPNSMTFWTAIS-UHFFFAOYSA-N
• SMILES： Cl.ClC1C=CC=C(CO)N=1

Computed Properties

• Exact Mass: 178.99000
• Monoisotopic Mass: 178.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Melting Point: 137-140 ºC
• PSA: 33.12000
• LogP: 2.02930

6-Chloro-2-hydroxymethylpyridine hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264; P270; P301+P310+P330; P405; P501
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-Chloro-2-hydroxymethylpyridine hydrochloride

6-Chloro-2-hydroxymethylpyridine Hydrochloride (CAS No. 83782-89-2): A Versatile Chemical Intermediate

6-Chloro-2-hydroxymethylpyridine hydrochloride (CAS No. 83782-89-2) is an important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This white to off-white crystalline powder with the molecular formula C6H7Cl2NO is widely recognized as a key building block in organic synthesis.

The compound's unique structure, featuring both chloro and hydroxymethyl functional groups on the pyridine ring, makes it particularly valuable for creating more complex molecules. Researchers frequently search for "6-Chloro-2-hydroxymethylpyridine hydrochloride synthesis" or "CAS 83782-89-2 applications," reflecting the growing interest in this versatile intermediate.

In the pharmaceutical industry, 6-Chloro-2-hydroxymethylpyridine hydrochloride serves as a precursor for various active pharmaceutical ingredients (APIs). Its ability to undergo diverse chemical transformations makes it ideal for developing new drug candidates, particularly in neurological and anti-inflammatory therapies. Recent studies have explored its potential in creating novel small molecule drugs, addressing current healthcare challenges.

The agrochemical sector utilizes this compound in developing advanced crop protection agents. With increasing global focus on sustainable agriculture and food security, researchers are investigating "pyridine derivatives in agrochemicals" and "chloro-hydroxymethylpyridine applications," making this compound particularly relevant to current agricultural innovations.

From a chemical perspective, 6-Chloro-2-hydroxymethylpyridine hydrochloride demonstrates excellent solubility in water and polar organic solvents, with a typical melting point range of 180-185°C. These physical properties contribute to its widespread use in various synthetic applications. Analytical chemists often search for "CAS 83782-89-2 characterization" or "6-Chloro-2-hydroxymethylpyridine hydrochloride NMR data" when working with this material.

The compound's stability under standard laboratory conditions makes it a preferred choice for many synthetic routes. However, proper handling procedures should always be followed, as indicated by searches for "6-Chloro-2-hydroxymethylpyridine hydrochloride safety data." Storage recommendations typically include keeping the material in a cool, dry place away from strong oxidizing agents.

Recent advancements in green chemistry have led to improved synthetic methods for 6-Chloro-2-hydroxymethylpyridine hydrochloride, with researchers developing more efficient and environmentally friendly production processes. This aligns with current industry trends toward sustainable chemical manufacturing, as evidenced by growing interest in "green synthesis of pyridine derivatives."

The global market for pyridine-based intermediates like 6-Chloro-2-hydroxymethylpyridine hydrochloride continues to expand, driven by increasing demand from pharmaceutical and agricultural sectors. Market analysts frequently track "CAS 83782-89-2 market trends" and "chloropyridine derivatives growth" to understand industry dynamics.

Quality control is paramount when working with 6-Chloro-2-hydroxymethylpyridine hydrochloride, with typical purity specifications ranging from 97% to 99%. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed for characterization, as indicated by searches for "6-Chloro-2-hydroxymethylpyridine hydrochloride analysis methods."

As research continues, new applications for 6-Chloro-2-hydroxymethylpyridine hydrochloride are being discovered in materials science and specialty chemicals. Its versatility as a chemical intermediate ensures ongoing interest from both academic and industrial researchers worldwide.

For those working with this compound, understanding its reactivity patterns is crucial. The chloro group at the 6-position and the hydroxymethyl group at the 2-position offer distinct reaction possibilities, making it valuable for creating diverse molecular architectures.

In conclusion, 6-Chloro-2-hydroxymethylpyridine hydrochloride (CAS No. 83782-89-2) remains an important tool in modern chemical synthesis. Its applications span multiple industries, and ongoing research continues to uncover new uses for this versatile pyridine derivative. As synthetic methodologies advance and new therapeutic areas emerge, the significance of this compound is likely to grow further in the coming years.